Cas no 61442-08-8 (2-Butenoic acid, 2-[(phenylamino)methyl]-, methyl ester, (E)-)

• Product Name: 2-Butenoic acid, 2-[(phenylamino)methyl]-, methyl ester, (E)-
• CAS No: 61442-08-8
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 479278
• PubChem ID: 71395867
• Update Time: 2025-04-19

2-Butenoic acid, 2-[(phenylamino)methyl]-, methyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 2-[(phenylamino)methyl]-, methyl ester, (E)-
• methyl 2-(anilinomethyl)but-2-enoate
• DTXSID70817465
• 61442-08-8

• Inchi： 1S/C12H15NO2/c1-3-10(12(14)15-2)9-13-11-7-5-4-6-8-11/h3-8,13H,9H2,1-2H3
• InChI Key： GWUPRQKDQQUHJF-UHFFFAOYSA-N
• SMILES： O(C)C(C(=CC)CNC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 205.11035
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33